Cas no 62024-26-4 (Benzenaminium, 4-iodo-N,N,N-trimethyl-)
62024-26-4 structure
Product Name:Benzenaminium, 4-iodo-N,N,N-trimethyl-
CAS No:62024-26-4
MF:C9H13IN
MW:262.110694646835
CID:1633789
Update Time:2024-08-30
Benzenaminium, 4-iodo-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenaminium, 4-iodo-N,N,N-trimethyl-
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- Inchi: 1S/C9H13IN/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,1-3H3/q+1
- InChI Key: GVAUFDSPXNHCLL-UHFFFAOYSA-N
- SMILES: C1([N+](C)(C)C)=CC=C(I)C=C1
Computed Properties
- Exact Mass: 262.00889
- Monoisotopic Mass: 262.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
Experimental Properties
- PSA: 0
Benzenaminium, 4-iodo-N,N,N-trimethyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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